Cas no 1467909-78-9 (1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl-
• CAS No: 1467909-78-9
• MF: C₈H₁₂Cl₂N₂
• MW: 207.100279808044
• CID: 5282090
• Update Time: 2025-06-15

1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl-

• Inchi： 1S/C8H12Cl2N2/c1-6-8(10)7(4-3-5-9)12(2)11-6/h3-5H2,1-2H3
• InChI Key： CZGOHOFHTPWFHS-UHFFFAOYSA-N
• SMILES： N1(C)C(CCCCl)=C(Cl)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl-

Recent Advances in the Study of 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- (CAS: 1467909-78-9)

The compound 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- (CAS: 1467909-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazole backbone and chloro-substituted side chains, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block for more complex pharmacophores. Researchers have explored its utility in the synthesis of novel small-molecule inhibitors targeting enzymes such as kinases and proteases. The presence of the chloropropyl group at the 5-position of the pyrazole ring has been found to enhance the compound's reactivity, enabling efficient derivatization for structure-activity relationship (SAR) studies. Recent publications highlight its use in the development of potential anticancer and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- exhibited potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study reported that specific modifications to the chloropropyl side chain led to improved selectivity and reduced off-target effects, suggesting a promising avenue for the development of next-generation CDK inhibitors.

Another significant advancement involves the compound's application in the design of covalent inhibitors. The electrophilic nature of the chloropropyl group allows it to form covalent bonds with nucleophilic residues in target proteins, a feature that has been exploited to develop irreversible inhibitors with prolonged pharmacological effects. Recent preclinical studies have shown that such inhibitors can effectively target oncogenic proteins, offering a potential strategy for combating drug-resistant cancers.

Beyond its therapeutic potential, 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- has also been investigated for its utility in chemical biology tools. For instance, it has been used as a scaffold for the development of fluorescent probes and activity-based protein profiling (ABPP) reagents. These tools enable researchers to study enzyme activity and protein-ligand interactions in complex biological systems, providing valuable insights into disease mechanisms.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this compound. Issues such as metabolic stability, solubility, and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on structural optimization and formulation strategies to overcome these limitations.

In conclusion, 1H-Pyrazole, 4-chloro-5-(3-chloropropyl)-1,3-dimethyl- (CAS: 1467909-78-9) represents a versatile and valuable scaffold in chemical biology and drug discovery. Its unique structural features and reactivity profile make it a promising candidate for the development of novel therapeutic agents and research tools. Continued exploration of its potential, coupled with advances in synthetic and medicinal chemistry, is expected to yield significant contributions to the field in the coming years.